Cas no 2228420-50-4 (3,3-difluoro-1-5-fluoro-2-(trifluoromethyl)phenylcyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-5-fluoro-2-(trifluoromethyl)phenylcyclobutan-1-amine
• CAS No: 2228420-50-4
• MF: C₁₁H₉F₆N
• MW: 269.186283826828
• CID: 6019386
• PubChem ID: 165852687
• Update Time: 2025-06-13

3,3-difluoro-1-5-fluoro-2-(trifluoromethyl)phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-5-fluoro-2-(trifluoromethyl)phenylcyclobutan-1-amine
• EN300-1946920
• 3,3-difluoro-1-[5-fluoro-2-(trifluoromethyl)phenyl]cyclobutan-1-amine
• 2228420-50-4

• Inchi： 1S/C11H9F6N/c12-6-1-2-7(11(15,16)17)8(3-6)9(18)4-10(13,14)5-9/h1-3H,4-5,18H2
• InChI Key： HKCSZDAJNWHYTL-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=C(C=CC=2C(F)(F)F)F)(C1)N)F

Computed Properties

• Exact Mass: 269.06391826g/mol
• Monoisotopic Mass: 269.06391826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-5-fluoro-2-(trifluoromethyl)phenylcyclobutan-1-amine

Comprehensive Overview of 3,3-Difluoro-1-5-fluoro-2-(trifluoromethyl)phenylcyclobutan-1-amine (CAS No. 2228420-50-4)

The compound 3,3-difluoro-1-5-fluoro-2-(trifluoromethyl)phenylcyclobutan-1-amine (CAS No. 2228420-50-4) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition. Researchers are particularly interested in its metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry.

One of the key features of 3,3-difluoro-1-5-fluoro-2-(trifluoromethyl)phenylcyclobutan-1-amine is its fluorine-rich scaffold, which enhances its lipophilicity and binding affinity to biological targets. This makes it a promising candidate for drug development, especially in the context of neurodegenerative diseases and pain management. Recent studies have explored its potential as a selective serotonin reuptake inhibitor (SSRI), aligning with the growing interest in mental health therapeutics.

The synthesis of CAS No. 2228420-50-4 involves advanced organic chemistry techniques, including cross-coupling reactions and fluorination methods. Its stereochemistry and conformational rigidity are also areas of active investigation, as these properties influence its pharmacokinetic profile. Given the rise of computational chemistry and AI-driven drug design, this compound has been the subject of molecular docking studies to predict its interactions with protein targets.

In the agrochemical sector, 3,3-difluoro-1-5-fluoro-2-(trifluoromethyl)phenylcyclobutan-1-amine is being evaluated for its potential as a pesticide intermediate. Its fluorine atoms contribute to its environmental persistence and mode of action, making it a candidate for sustainable crop protection. This aligns with the global push toward green chemistry and reduced ecological impact.

From a commercial perspective, the demand for high-purity fluorinated compounds like CAS No. 2228420-50-4 is driven by the pharmaceutical industry and research institutions. Suppliers emphasize its batch-to-batch consistency and regulatory compliance, which are critical for GMP manufacturing. The compound's patent landscape and intellectual property status are also topics of interest for stakeholders.

As the scientific community continues to explore the applications of 3,3-difluoro-1-5-fluoro-2-(trifluoromethyl)phenylcyclobutan-1-amine, its role in precision medicine and targeted therapies is expected to expand. With advancements in analytical techniques such as LC-MS and NMR spectroscopy, researchers can further elucidate its structure-activity relationships (SAR). This compound exemplifies the intersection of innovation and practical utility in modern chemistry.